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Compound of Interest

Compound Name: Isocytosine

CAS No.: 107646-85-5

Cat. No.: B010225

Get Quote

Executive Summary: Immediate Action Directive
Isocytosine (2-aminouracil) is a pyrimidine derivative widely used in synthetic genetics and

nucleoside modification.[1] While regulatory classifications vary between vendors, the safest

operational standard is to treat Isocytosine as a GHS Category 4 Oral Toxicant and Category

2A Eye Irritant.[2][3]

Primary Disposal Method: High-temperature incineration via an approved chemical waste

contractor.[1]

Critical Segregation: Isolate from strong oxidizing agents.[1]

Prohibited: Do NOT dispose of pure solid or concentrated solutions down the drain.

PART 1: Hazard Characterization & Risk Assessment
To ensure a self-validating safety system, we must first reconcile the conflicting safety data

found in the industry.[1]
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1.1 The "Vendor Discrepancy" Insight
You may encounter Safety Data Sheets (SDS) for Isocytosine that list it as "Not a hazardous

substance" (e.g., Sigma-Aldrich, Carl Roth), while others classify it as "Harmful if swallowed"

(e.g., MetaSci, Pallav).[1]

Scientific Causality: This discrepancy often arises from a lack of historical toxicity data for

niche isomers compared to their parent compounds (Cytosine).

Operational Decision: Adopt the Precautionary Principle. Manage Isocytosine as a

hazardous irritant. This covers your liability and ensures personnel safety regardless of

future regulatory updates.

1.2 Key Physicochemical Properties for Disposal
Understanding these properties dictates your waste stream choices.

Property Value Disposal Implication

CAS Number 108-53-2
Unique identifier for waste

manifests.[1][2][3]

Physical State Solid (Crystalline Powder)

Requires solids bin; do not

solubilize solely for disposal.[2]

[3]

Melting Point ~275°C
High thermal stability; requires

high-temp incineration.[1][2][3]

Solubility DMSO, DMF, Hot Water
Waste solutions will likely be

organic-solvent based.[1][2][3]

pKa ~9.59 (Predicted)
Weakly basic; compatible with

alkaline waste streams.[2][3]

PART 2: Pre-Disposal Logistics & Segregation
Effective disposal starts at the bench. Improper segregation is the leading cause of waste

rejection by contractors.
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2.1 Compatibility Matrix
Incompatible: Strong Oxidizing Agents (e.g., Permanganates, Peroxides). Reaction may

generate heat or toxic byproducts.

Compatible: General organic solvents, weak bases.

2.2 Waste Accumulation Protocol
Container Selection: Use HDPE (High-Density Polyethylene) or Amber Glass containers.[1]

Avoid metal containers if the waste stream is acidic.

Labeling:

Text: "Hazardous Waste - Isocytosine Solid" (or Solution).

Constituents: List all solvents (e.g., "Isocytosine <1%, DMSO 99%").

Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

PART 3: Detailed Disposal Workflows
Scenario A: Pure Solid Isocytosine (Expired or Surplus)[1]

Step 1: Transfer solid material into a wide-mouth HDPE jar.

Step 2: Double-bag the jar in a clear polyethylene zip-lock bag to prevent secondary

contamination of the waste drum.[1]

Step 3: Label as "Non-Regulated Organic Solid" (unless your local EHS mandates

"Hazardous" due to the H302 classification).

Best Practice: Label as "Hazardous Waste - Toxic Solid" to ensure incineration.[1]

Step 4: Transfer to the central "Lab Pack" drum destined for incineration.[1]

Scenario B: Solution Waste (Reaction Mixtures/HPLC Waste)
Step 1: Characterize the solvent matrix.[1]

If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste."[1]
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If Non-Halogenated (DMSO, Methanol, Water): Segregate into "Non-Halogenated Organic

Waste."[1]

Step 2: Ensure pH is between 5 and 9.[1] If highly acidic/basic, neutralize before adding to

the commingled solvent drum to prevent exothermic reactions.

Step 3: Cap tightly.[1] Volatile solvents (often used with nucleobases) must not evaporate

into the lab atmosphere.

3.1 Visual Decision Logic (DOT Diagram)
The following diagram illustrates the decision-making process for Isocytosine waste streams.
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Figure 1: Decision matrix for segregating Isocytosine waste based on physical state and

solvent composition.[1][2][3]

PART 4: Regulatory Compliance (EPA/RCRA)
4.1 RCRA Status
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Isocytosine (CAS 108-53-2) is not a P-listed (acutely toxic) or U-listed (toxic) hazardous waste

under 40 CFR 261.33.[1][2]

4.2 Characteristic Waste Determination
Even if not listed, the waste must be evaluated for characteristics:

Ignitability (D001): Pure Isocytosine is not ignitable.[1] However, if dissolved in flammable

solvents (Methanol, Ethanol), the mixture is D001.

Toxicity (D004-D043): Isocytosine does not contain heavy metals or specific organics (like

Benzene) that trigger the Toxicity Characteristic Leaching Procedure (TCLP) limits.[1]

4.3 The "Generator Knowledge" Rule
As a researcher, you apply "Generator Knowledge" to classify the waste.

Protocol: Document that while Isocytosine is not RCRA-listed, it is treated as "Non-RCRA

Regulated Chemical Waste" managed via incineration to prevent environmental release.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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